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Compound of Interest

Compound Name: SB-408124

Cat. No.: B1681496

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
SB-408124, a selective orexin 1 receptor (OX1R) antagonist. Adherence to these procedures is
vital to ensure a safe laboratory environment and the integrity of your research.

Compound Identification and Properties

SB-408124 is a non-peptide antagonist of the orexin 1 receptor, with significantly lower affinity
for the orexin 2 receptor.[1][2] It is a valuable tool for investigating the role of the orexin system
in various physiological processes.

Property Value

Molecular Formula C19H18F2N4O

Molecular Weight 356.4 g/mol [3]

Appearance A crystalline solid

Purity =98%

Solubility DMF: 30 mg/ml, DMSO: 20 mg/ml, Ethanol: 0.5
mg/ml, DMF:PBS (pH 7.2) (1:4): 0.2 mg/ml[3]

Storage Store at -20°C for up to 4 years
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Personal Protective Equipment (PPE) and Safety
Measures

Hazard Statement: Based on available safety data, SB-408124 should be handled as a
potentially hazardous substance. The toxicological properties have not been fully investigated.

A comprehensive risk assessment should be conducted before handling this compound. The
following personal protective equipment is mandatory:

PPE Category Specification Rationale

o Protects eyes from splashes or
) Safety glasses with side ) )
Eye Protection _ airborne particles of the
shields or goggles.

compound.
) Chemical-resistant gloves Prevents skin contact and
Hand Protection o ]
(e.g., nitrile). absorption.

_ Protects skin and clothing from
Body Protection Laboratory coat. o
contamination.

Use in a well-ventilated area. A

NIOSH-approved respirator o ) )
) ) ) ) Minimizes inhalation of the
Respiratory Protection may be required for handling
- ) ] compound.
large quantities or if there is a

risk of aerosolization.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for the safe handling of SB-408124 from receipt to

disposal.
3.1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage.

 Verify that the product name and quantity match the order.
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o Store the compound in a tightly sealed container at -20°C in a designated and labeled area.
3.2. Preparation of Stock Solutions:

 All manipulations should be performed in a chemical fume hood or a designated containment
area.

o To prepare a stock solution, allow the vial to warm to room temperature before opening to
prevent condensation.

o Use appropriate solvents as indicated in the table above (e.g., DMSO for a 20 mg/ml stock
solution).[3]

o Slowly add the solvent to the vial containing the solid compound.

o Cap the vial and vortex or sonicate as needed to ensure complete dissolution.

3.3. Use in Experiments:

e When diluting the stock solution for experimental use, perform the dilution in a fume hood.

o Clearly label all tubes and vials containing SB-408124 with the compound name,
concentration, and date.

» Avoid direct contact with the skin, eyes, and clothing. In case of contact, follow the first aid
measures outlined below.

Emergency Procedures
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Situation First Aid Measures

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i ) )

and lower eyelids occasionally. Seek medical

attention.

Remove contaminated clothing. Wash the
) affected area with soap and water for at least 15
Skin Contact _ _ o
minutes. Seek medical attention if irritation

persists.

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.

) Do not induce vomiting. Wash out the mouth

Ingestion

with water. Seek immediate medical attention.

Disposal Plan
All waste materials contaminated with SB-408124 must be treated as hazardous chemical
waste.

5.1. Waste Segregation and Collection:

o Collect all disposable materials that have come into contact with SB-408124 (e.q., pipette
tips, tubes, gloves) in a designated, labeled hazardous waste container.

o Liquid waste containing SB-408124 should be collected in a separate, sealed, and clearly
labeled hazardous waste container. Do not mix with other incompatible waste streams.

5.2. Decontamination:

o Decontaminate all non-disposable glassware and equipment that has been in contact with
SB-408124. A suitable method is to rinse with an appropriate solvent (e.g., ethanol or
acetone), followed by a thorough wash with soap and water. Collect the initial solvent rinse
as hazardous waste.
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5.3. Final Disposal:

e Dispose of all hazardous waste containing SB-408124 through your institution's
environmental health and safety (EHS) office, following all local, state, and federal
regulations.

Diagrams
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Safe Handling Workflow for SB-408124
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SB-408124 Antagonism of Orexin 1 Receptor (OX1R) Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
SB-408124]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681496#personal-protective-equipment-for-
handling-sb-408124]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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